BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Ethynyl-4-fluorobenzene molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Ethynyl-4-fluorobenzene

Cat. No.: B014334

An In-depth Technical Guide to 1-Ethynyl-4-fluorobenzene

Introduction

1-Ethynyl-4-fluorobenzene, also known as 4-fluorophenylacetylene, is a versatile organic
compound with the chemical formula CsHsF.[1][2][3] It is characterized by a fluorinated
benzene ring substituted with an ethynyl group.[4] This structure makes it a valuable building
block and intermediate in a wide range of chemical syntheses, particularly in the fields of
pharmaceutical development, agrochemicals, and materials science.[4][5] Its unique reactivity,
attributed to the terminal alkyne and the fluorine atom, allows for the construction of complex
molecular architectures.[4] The compound typically appears as a white crystalline solid or a
clear, colorless to yellow liquid after melting.[2][6]

Physicochemical Properties

The key physical and chemical properties of 1-Ethynyl-4-fluorobenzene are summarized
below. This data is essential for its handling, storage, and application in experimental settings.
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Property

Value

Molecular Formula

CeHsF[1][3]

Molecular Weight 120.12 g/mol [1]
CAS Number 766-98-3[1]
White crystalline solid / Clear colorless to yellow
Appearance — .
liquid after melting[2][6]
Melting Point 26-27 °C[2][3]
Boiling Point 55-56 °C at 40 mmHg[3]
Density 1.048 g/mL at 25 °C[3]

Refractive Index

n20/D 1.516(3]

Flash Point 29 °C (closed cup)[?]
Insoluble in water; Soluble in chloroform, diethyl
Solubility ether, acetone, dichloromethane, hexane, and

ethanol.[2][3][6]

Storage Temperature

2-8°C[2][6]

Chemical Structure and Identifiers

The structure of 1-Ethynyl-4-fluorobenzene is fundamental to its reactivity. The following

diagram illustrates its 2D chemical structure.

Caption: 2D structure of 1-Ethynyl-4-fluorobenzene.

Key ldentifiers:

e |[UPAC Name: 1-ethynyl-4-fluorobenzene[1]

« SMILES: C#CC1=CC=C(C=C1)F[1]

e INChlKey: QXSWHQGIEKUBAS-UHFFFAOY SA-N[1]
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e Synonyms: 4-Fluorophenylacetylene, (p-Fluorophenyl)acetylene[1][6][7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-Ethynyl-4-
fluorobenzene.

Spectrum Type Solvent Key Features / Notes

Spectrum available for

1H NMR CDCls )
analysis.[8]
Spectrum available for
19F NMR Toluene _
analysis.[9]
Data has been recorded using
IR Spectra Neat / ATR FTIR and ATR-IR techniques.
[1]
Mass spectral data is
Mass Spectrometry GC-MS ]
available.[8]
Data has been recorded using
Raman Spectra FT-Raman a Bruker MultiRAM

spectrometer.[1]

Applications in Research and Drug Development

1-Ethynyl-4-fluorobenzene is a pivotal intermediate in synthesizing a variety of high-value
compounds. Its applications span multiple scientific domains.

o Pharmaceutical Development: It serves as a key building block in the synthesis of
biologically active molecules and pharmaceuticals, including potential anti-cancer agents.[4]

o Material Science: The compound is utilized in the production of liquid crystals, polymers, and
resins for high-performance coatings and adhesives.[2][4][6]

e Organic Synthesis: It is a common reagent in cross-coupling reactions. The terminal alkyne
functionality makes it an ideal substrate for Sonogashira coupling, a powerful method for
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forming carbon-carbon bonds.[6] It is also used in click chemistry reactions and for
synthesizing aryl acetylenes.[6][7]

The following diagram illustrates the role of 1-Ethynyl-4-fluorobenzene as a versatile
precursor.

1-Ethynyl-4-fluorobenzene

Reacts via

Reacts via |Reacts via

Sonogashira Coupling Click Chemistry Polymerization

Specialty Chemicals Pharmaceuticals Material Science

(e.g., Aryl Acetylenes) (e.g., Anti-cancer Agents)

(e.g., Liquid Crystals, Polymers)

Click to download full resolution via product page

Caption: Applications of 1-Ethynyl-4-fluorobenzene.

Experimental Protocol: Sonogashira Coupling

The Sonogashira coupling is a cornerstone reaction involving 1-Ethynyl-4-fluorobenzene. It is
used to couple terminal alkynes with aryl or vinyl halides.

General Reaction Scheme: The reaction couples 1-Ethynyl-4-fluorobenzene with an aryl
halide (Ar-X) in the presence of a palladium catalyst, a copper co-catalyst, and a base.

Typical Experimental Workflow: A general procedure for a Sonogashira coupling reaction
involves the following steps, which can be adapted based on specific substrates and
conditions.[10]
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e Reagent Preparation: An aryl halide, 1-Ethynyl-4-fluorobenzene, a palladium catalyst (e.qg.,
PdCIz(PPhs)2), a copper salt (e.g., Cul), and a suitable base (e.g., an amine like
triethylamine) are assembled.

o Reaction Setup: The reagents are added to a reaction vessel under an inert atmosphere
(e.g., nitrogen or argon) with a suitable solvent (e.g., THF or DMF).

o Execution: The mixture is stirred, often at room temperature or with gentle heating, until the
reaction is complete, which is monitored by techniques like TLC or GC-MS.

o Work-up: The reaction mixture is quenched, typically with water or an aqueous solution, and
the product is extracted using an organic solvent.

 Purification: The crude product is purified, commonly by column chromatography on silica
gel, to yield the desired coupled product.

The workflow for this protocol is visualized below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b014334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. Reagent Preparation
(Alkyne, Aryl Halide, Catalysts, Base, Solvent)

:

2. Reaction Setup
(Combine reagents under inert atmosphere)

:

3. Reaction Execution
(Stir at specified temperature, Monitor progress)

:

4. Aqueous Work-up & Extraction
(Quench reaction, extract with organic solvent)

:

5. Purification
(e.g., Column Chromatography)

Final Product
(Aryl-alkyne)

Click to download full resolution via product page
Caption: Workflow for a typical Sonogashira coupling reaction.

Safety and Handling

1-Ethynyl-4-fluorobenzene is a flammable solid and requires careful handling. The pertinent
hazard information is provided in the GHS classification table below.
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Hazard Class GHS Code Description
Flammable Solid H228 Flammable solid.[1][6]
Skin Irritation H315 Causes skin irritation.[1][6]
o Causes serious eye irritation.
Eye Irritation H319
[1][6]

_ o May cause respiratory

Respiratory Irritation H335

irritation.[1][6]

Precautionary Measures:

» Keep away from heat, sparks, open flames, and hot surfaces.
e Use in a well-ventilated area.[2]

o Wear protective gloves, eye protection, and face protection.[3]

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
advice.[3]

o Store in a cool, refrigerated (2-8°C), and well-ventilated place under an inert gas.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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